Cas no 1368143-95-6 (4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)-)

• Product Name: 4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)-
• CAS No: 1368143-95-6
• MF: C₆H₉N₃O₂S₂
• MW: 219.284558057785
• CID: 6016732
• PubChem ID: 82392895
• Update Time: 2025-05-19

4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)-
• AT18403
• 5-methanesulfonyl-2-(methylsulfanyl)pyrimidin-4-amine
• 1368143-95-6
• EN300-7447732
• 5-(METHYLSULFONYL)-2-(METHYLTHIO)PYRIMIDIN-4-AMINE
• SCHEMBL18425120
• 2-methylsulfanyl-5-methylsulfonylpyrimidin-4-amine

• Inchi： 1S/C6H9N3O2S2/c1-12-6-8-3-4(5(7)9-6)13(2,10)11/h3H,1-2H3,(H2,7,8,9)
• InChI Key： ZCCRSXNNABEAIM-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(S(C)(=O)=O)C(N)=N1

Computed Properties

• Exact Mass: 219.01361889g/mol
• Monoisotopic Mass: 219.01361889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 490.1±45.0 °C(Predicted)
• pka: 1.05±0.10(Predicted)

Additional information on 4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)-

Comprehensive Overview of 4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)- (CAS No. 1368143-95-6)

4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)- (CAS No. 1368143-95-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine core structure, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its methylsulfonyl and methylthio functional groups, which contribute to its reactivity and biological activity.

The chemical properties of 4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)- make it a valuable intermediate in synthetic chemistry. Its molecular formula and weight, along with its solubility and stability under various conditions, are critical for its use in laboratory settings. Recent studies have explored its role as a building block for more complex molecules, particularly in the development of novel therapeutic agents targeting specific enzymes or pathways.

In the pharmaceutical industry, 4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)- is being investigated for its potential in cancer research and anti-inflammatory therapies. The compound's ability to interact with biological targets has made it a subject of interest in high-throughput screening and drug design. Additionally, its derivatives are being tested for their efficacy in treating metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

The agrochemical sector also benefits from the applications of 4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)-. Its structural features make it a candidate for developing new pesticides and herbicides, addressing the growing demand for sustainable and environmentally friendly solutions. Researchers are exploring its potential to enhance crop protection while minimizing ecological impact, a key focus in modern agricultural biotechnology.

From a market perspective, the demand for 4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)- is expected to rise due to its versatility and applicability across multiple industries. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the needs of research institutions and commercial entities. The compound's patent landscape and regulatory status are also areas of active discussion, particularly in relation to intellectual property and global trade.

For researchers and professionals seeking detailed information on 4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)-, it is essential to consult reliable sources such as peer-reviewed journals, chemical databases, and supplier catalogs. The compound's safety data sheets (SDS) and handling guidelines should also be reviewed to ensure compliance with laboratory protocols and occupational health standards.

In summary, 4-Pyrimidinamine, 5-(methylsulfonyl)-2-(methylthio)- (CAS No. 1368143-95-6) represents a promising area of study in both academic and industrial settings. Its unique chemical profile and broad applicability make it a valuable asset in advancing scientific innovation and addressing contemporary challenges in healthcare and agriculture. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of chemical sciences.